N-ethyl-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-ethyl-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C14H17N3O3S2/c1-3-15-13(18)8-11-9-21-14(17-11)16-10-4-6-12(7-5-10)22(2,19)20/h4-7,9H,3,8H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key: RGXJLLPSQWODJK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=CSC(=N1)NC2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C14H17N3O3S2
• Molecular Weight: 339.4 g/mol

Description

“N-ethyl-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest for researchers. The substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent. Therefore, compounds containing the thiazole ring with variable substituents have been synthesized as target structures.

Molecular Structure Analysis

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives depend on the substituents at different positions. The Huckel charge distribution on thiazole ring atoms, as well as substituents on different positions, may affect the therapeutic outcome of substituted thiazole derivatives.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anti-Inflammatory Properties

. This suggests that “F5382-1055” could potentially be used in the treatment of inflammatory diseases.

Anti-Psychotic Applications

. This indicates a potential application of “F5382-1055” in the management of psychotic disorders.

Anti-Arrhythmic Effects

. This suggests that “F5382-1055” could be explored for use in treating cardiac arrhythmias.

Anti-Anxiety Applications

. This implies that “F5382-1055” could potentially be used in the treatment of anxiety disorders.

Anti-Fungal Properties

. This suggests that “F5382-1055” could be used in the development of new anti-fungal medications.

Antioxidant Properties

. This indicates that “F5382-1055” could potentially be used in the management of conditions related to oxidative stress.

Anti-Microbial Applications

. This suggests that “F5382-1055” could be explored for use in treating microbial infections.

Anti-Cancer Properties

. This implies that “F5382-1055” could potentially be used in the treatment of various types of cancer.

Mechanism of Action

The mechanism of action of thiazole derivatives is often related to their biological activities. For example, some thiazole derivatives have shown antihypertensive, anti-inflammatory, antibacterial, anti-HIV, hypnotics, antiallergic, analgesic, fibrinogen receptor antagonist activity with antithrombotic activity, bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.

Future Directions

The future directions in the research of thiazole derivatives could involve the design and development of new compounds with improved biological activities and lesser side effects. This could be achieved by altering the substituents on the thiazole ring and evaluating their biological activities.